Cas no 2901-80-6 (Benzoyl-DL-Valine)

• Product Name: Benzoyl-DL-Valine
• CAS No: 2901-80-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00038283
• CID: 94445
• PubChem ID: 87563446
• Update Time: 2025-07-01

Benzoyl-DL-Valine Chemical and Physical Properties

Names and Identifiers

• N-Benzoyl-DL-valine
• 2-Benzamido-3-methylbutanoic acid
• Benzoyl-DL-valine
• N-Benzoylvaline
• 2-(benzoylamino)-3-methylbutanoic acid
• 3-methyl-2-(phenylformamido)butanoic acid
• DL-N-benzoylvaline
• N-(phenylcarbonyl)valine
• 2-Benzoylamino-3-Methyl-Butyric Acid
• Bz-Val-OH
• NSC-334211
• NSC32037
• EN300-00159
• CBDivE_002999
• Z57229044
• NSC-32037
• NSC334211
• FT-0635811
• MFCD00038283
• Valine, N-benzoyl-
• B0401
• CS-0100199
• CHEMBL1207037
• 5699-79-6
• HY-W048283
• 3J-309S
• AKOS016050412
• InChI=1/C12H15NO3/c1-8(2)10(12(15)16)13-11(14)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,14)(H,15,16)
• A876555
• SR-01000196129
• SR-01000196129-1
• N-Benzoylvaline #
• Oprea1_714359
• AKOS037748798
• SCHEMBL1168551
• Oprea1_556734
• AKOS000265932
• D76082
• FT-0683275
• 2901-80-6
• MIYQNOPLWKCHED-UHFFFAOYSA-
• DTXSID40280541
• HMS1577M12
• BBL002129
• STK078114
• 80394-38-3
• ALBB-010524
• DA-71395
• DB-052997
• Benzoyl-DL-Valine

• MDL： MFCD00038283
• Inchi： 1S/C12H15NO3/c1-8(2)10(12(15)16)13-11(14)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： MIYQNOPLWKCHED-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.157
• Melting Point: 131.0 to 133.0 deg-C
• Boiling Point: 451.8°Cat760mmHg
• Flash Point: 227°C
• Refractive Index: 1.538
• PSA: 66.40000
• LogP: 1.91650
• Solubility: Not determined

Benzoyl-DL-Valine Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Benzoyl-DL-Valine

Benzoyl-DL-Valine: A Comprehensive Overview

Benzoyl-DL-Valine, also known by its CAS number 2901-80-6, is a compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of valine, an essential amino acid, and is characterized by its unique chemical structure and versatile applications. In recent years, advancements in synthetic chemistry and materials science have expanded the potential uses of Benzoyl-DL-Valine, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of Benzoyl-DL-Valine consists of a benzoyl group attached to the valine molecule. This structure imparts the compound with distinctive physical and chemical properties, such as enhanced stability and reactivity. Recent studies have explored the role of Benzoyl-DL-Valine in drug delivery systems, where its ability to form stable complexes with bioactive molecules has been leveraged to improve drug efficacy and reduce side effects. For instance, researchers have demonstrated that Benzoyl-DL-Valine-based delivery systems can enhance the solubility and bioavailability of poorly soluble drugs, making it a promising candidate for pharmaceutical applications.

In addition to its role in drug delivery, Benzoyl-DL-Valine has found applications in the food industry as a flavor enhancer and stabilizer. Its ability to interact with taste receptors has led to its use in improving the sensory properties of food products. Recent advancements in food chemistry have highlighted the potential of Benzoyl-DL-Valine in developing natural flavoring agents that are both safe and effective. This has opened new avenues for its use in the formulation of health-conscious food products.

The cosmetic industry has also embraced Benzoyl-DL-Valine for its skin-friendly properties. Studies have shown that it can be used as a moisturizing agent and emulsifier in skincare products, helping to maintain skin hydration and texture. Furthermore, its compatibility with other cosmetic ingredients makes it an ideal component for formulations targeting various skin types and conditions.

Recent research has also explored the potential of Benzoyl-DL-Valine in biotechnology applications, such as enzyme stabilization and protein engineering. By forming protective layers around enzymes, it can enhance their stability under harsh conditions, making them more suitable for industrial processes. This has significant implications for industries reliant on enzymatic reactions, such as biofuels production and bioremediation.

In conclusion, Benzoyl-DL-Valine (CAS No. 2901-80-6) is a multifaceted compound with a wide range of applications across various sectors. Its unique chemical properties, combined with recent advancements in scientific research, continue to unlock new possibilities for its use. As industries increasingly seek innovative solutions to meet evolving demands, compounds like Benzoyl-DL-Valine are poised to play a pivotal role in shaping future technologies and products.